Cas no 99422-01-2 (1,3-Cyclohexanedione,5-[2-(ethylthio)propyl]-2-(1-oxopropyl)-)

• Product name: 1,3-Cyclohexanedione,5-[2-(ethylthio)propyl]-2-(1-oxopropyl)-
• CAS No: 99422-01-2
• MF: C₅H₇N₃O₃
• MW: 157.12738
• CID: 809307
• PubChem ID: 93527

1,3-Cyclohexanedione,5-[2-(ethylthio)propyl]-2-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione,5-[2-(ethylthio)propyl]-2-(1-oxopropyl)-
• (2-PROPIONYL-5-((2-ETHYLTHIO)PROPYL)-CYCLOHEXANE-1,3-DIONE
• 99422-01-2
• SCHEMBL9688357
• RE-45550
• 5-((2-Ethylthio)propyl)-2-(1-oxopropyl)-1,3-cyclohexanedione
• NS00123507
• DTXSID40869335
• 1,3-Cyclohexanedione, 5-[2-(ethylthio)propyl]-2-(1-oxopropyl)-
• 1,3-Cyclohexanedione, 5-(2-(ethylthio)propyl)-2-(1-oxopropyl)-

• Inchi： InChI=1S/C14H22O3S/c1-4-11(15)14-12(16)7-10(8-13(14)17)6-9(3)18-5-2/h9-10,14H,4-8H2,1-3H3
• InChI Key： MMMFVTMCUXGRHD-UHFFFAOYSA-N
• SMILES： CCC(=O)C1C(=O)CC(CC1=O)CC(C)SCC

Computed Properties

• Exact Mass: 270.128965
• Monoisotopic Mass: 270.128965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5
• XLogP3: 2.1

Experimental Properties

• Density: 1.1574 (rough estimate)
• Boiling Point: 383.5°C (rough estimate)
• Flash Point: 180°C
• Refractive Index: 1.5050 (estimate)